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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830

In-Depth Technical Guide to 1-Ethoxypentane

An essential resource for researchers, scientists, and drug development professionals, this
guide provides a comprehensive overview of the chemical and physical properties, synthesis,
and applications of 1-ethoxypentane.

CAS Number: 17952-11-3 Molecular Formula: C7H160 Synonyms: Ethyl pentyl ether, Amyl
ethyl ether

Molecular Structure

1-Ethoxypentane is an aliphatic ether consisting of an ethyl group and a pentyl group linked
by an oxygen atom.

Core Data Summary

The following tables provide a summary of the key quantitative data for 1-ethoxypentane.

Physical Properties
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Property Value Reference
Molecular Weight 116.20 g/mol [1]
Boiling Point 118-119.55 °C [2]
Melting Point -95.35 °C (estimate) [2]
Density 0.7684 g/cm? (estimate) [2]
Refractive Index 1.3914 (estimate) [2]
Vapor Pressure 19.9 mmHg at 25°C [2]
Flash Point 16.4 °C [2]

Spectroscopic Data

IH NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift Lo . .
Multiplicity Integration Assignment
(ppm)
-O-CHa-
~3.38 t 2H
CH2CH2CH2CHs
~3.35 q 2H -O-CH2-CHs
-O-CHz2-CHz-
~1.54 p 2H
CH2CH2CHs
-O-CH2CH2z2-CH2-CHa-
~1.32 m 4H
CHs
~1.16 t 3H -O-CH2-CHs
-O-CH2CH2CH2CH2-
~0.90 t 3H

CHs

Note: Specific chemical shifts can vary slightly depending on the solvent used. A stacked 'H
NMR spectrum in cyclohexane shows the signal for the a-protons.[3]
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13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (ppm) Assignment
~70.8 -O-CHz- (pentyl)
~65.9 -O-CHa- (ethyl)
~31.8 -CHz- (pentyl, C2)
~28.6 -CH:- (pentyl, C3)
~22.6 -CHz- (pentyl, C4)
~15.3 -CHs (ethyl)
~14.1 -CHs (pentyl)

IR (Infrared) Spectroscopy

Wavenumber (cm~?) Functional Group
2960-2850 C-H stretch (alkane)
1115-1085 C-O-C stretch (ether)

Safety Information
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Hazard Statement Precautionary Statement

P210: Keep away from heat, hot surfaces,
H226: Flammable liquid and vapour.[2] sparks, open flames and other ignition sources.
No smoking.[2][4]

H315: Causes skin irritation.[2] P264: Wash skin thoroughly after handling.[4]

) o P280: Wear protective gloves/ protective
H319: Causes serious eye irritation.[2] ] ) ]
clothing/ eye protection/ face protection.[2][4]

P261: Avoid breathing

H335: May cause respiratory irritation.[2] ]
dust/fume/gas/mist/vapours/spray.[4]

P271: Use only outdoors or in a well-ventilated

area.[4]

Experimental Protocols
Synthesis of 1-Ethoxypentane via Williamson Ether
Synthesis

The Williamson ether synthesis is a reliable method for the preparation of unsymmetrical ethers
like 1-ethoxypentane.[5][6] The reaction proceeds via an Sn2 mechanism where an alkoxide
ion acts as a nucleophile, displacing a halide from an alkyl halide.[5][6]

Materials:

e 1-Pentanol

e Sodium hydride (NaH) or Sodium metal (Na)

» Ethyl halide (e.g., ethyl bromide or ethyl iodide)

¢ Anhydrous diethyl ether or tetrahydrofuran (THF)
o Saturated aqueous ammonium chloride (NH4Cl)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
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Procedure:

¢ In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
1-pentanol to the anhydrous solvent.

¢ Slowly add sodium hydride or sodium metal to the solution to form the sodium pentoxide.
The reaction is exothermic and produces hydrogen gas, so proper venting is necessary.

e Once the formation of the alkoxide is complete (cessation of gas evolution), cool the mixture
in an ice bath.

o Slowly add the ethyl halide to the cooled alkoxide solution with stirring.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. The reaction can be gently heated to reflux to ensure completion.

» Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography
(GC).

e Upon completion, carefully quench the reaction by the slow addition of water or saturated
agueous ammonium chloride to destroy any unreacted sodium hydride.

o Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with
diethyl ether.

o Combine the organic layers and wash with brine (saturated NaCl solution).
e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

Purification of 1-Ethoxypentane by Distillation

The crude 1-ethoxypentane obtained from the synthesis can be purified by simple distillation.

Procedure:
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Set up a simple distillation apparatus.

Transfer the crude 1-ethoxypentane to the distillation flask.

Heat the flask gently.

Collect the fraction that distills at the boiling point of 1-ethoxypentane (118-120 °C).

Mandatory Visualizations
Williamson Ether Synthesis Workflow

Caption: Workflow of 1-Ethoxypentane synthesis via the Williamson method.

Applications of 1-Ethoxypentane

1-Ethoxypentane's properties make it a valuable compound in various scientific and industrial
fields.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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